Metal-assisted synthesis of salen-based porous organic polymer for highly efficient fixation of CO2 into cyclic carbonates†
Inorganic Chemistry Frontiers Pub Date: 2022-02-09 DOI: 10.1039/D1QI01643A
Abstract
There has been increasing interest in the utilization of CO2 as an inexpensive and abundant C1 feedstock for producing high value-added commodity chemicals that would promote sustainable development as well as decrease atmospheric CO2. Fixation of CO2 into cyclic carbonates is an effective and economical utilization method that would alleviate the current excessive CO2 emission situation. The development of catalysts with high catalytic efficiency and high recyclability is necessary but challenging. Herein, a series of metal–salen-functionalized porous organic polymers (M-salen-POP, M = Mn2+, Co2+, Ni2+) was synthesized through simple metal-assisted methods. Because of its porous nature and the presence of many active catalytic sites that are derived from Lewis acid metal ions in the framework, Co-salen-POP catalyzed the cycloaddition reaction of CO2 and styrene oxide to obtain an exceptional 96% yield and 99% selectivity within 30 minutes under 100 °C and 1 MPa CO2 atmosphere. After five cycles, its catalytic yield of styrene carbonate was maintained at 94% under the same conditions. Furthermore, other epoxides such as epichlorohydrin and phenyl glycidyl ether can be completely converted in 5 minutes at 100 °C and 1.0 MPa. The present work offers a facile, powerful, and effective strategy to construct highly efficient heterogeneous catalysts with abundant active sites for the fixation of carbon dioxide.
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